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Compound of Interest

Compound Name: Dichloroiodomethane

Cat. No.: B121522

IUPAC Name: dichloro(iodo)methane[1][2]

Synonyms: Dichloroiodomethane (DCIM), Chloriodoform (archaic), IDCM,
iododichloromethane, Methane, dichloroiodo-[1]

This technical guide provides an in-depth overview of dichloroiodomethane, a trihalomethane
of interest to researchers in environmental science, toxicology, and synthetic chemistry. This
document outlines its chemical properties, provides detailed experimental protocols for its
synthesis and analysis, and illustrates relevant chemical pathways and analytical workflows.

Core Chemical and Physical Properties

Dichloroiodomethane is a heavy, nonflammable, transparent pale yellow liquid with an odor
similar to chloroform.[1] It is soluble in organic solvents such as acetone, diethyl ether, ethanol,
and benzene, but only very slightly soluble in water.[1] The compound is known to decompose
when exposed to air and light.[1]

Quantitative Data Summary

The following table summarizes the key physical and chemical properties of
dichloroiodomethane.
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Property Value Source(s)

Molecular Formula CHCIl [1]

Molecular Weight 210.83 g/mol PubChem

Appearance Pale yellow liquid [1]

Boiling Point 128-131 °C at 760 mmHg [1]

Density 2.422 g/lcm3 LookChem

Flash Point 31.2°C LookChem

Vapor Pressure 13.2 mmHg at 25 °C LookChem

Refractive Index 1.584 - 1.588 LookChem

LogP 1.97-2.18 Guidechem, LookChem

Solubility in Water

Very slightly soluble

[1]

CAS Number

594-04-7

PubChem

Formation as a Disinfection Byproduct

Dichloroiodomethane is recognized as a disinfection byproduct (DBP) formed during water

treatment processes.[1] Its formation is particularly noted in water sources containing iodide
that are disinfected using chlorination or chloramination.[3] The presence of organic matter in
the source water acts as a precursor for the formation of trihalomethanes, including
dichloroiodomethane.[1]
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Formation of Dichloroiodomethane as a Disinfection Byproduct.

Experimental Protocols
Synthesis of Dichloroiodomethane

A common method for the laboratory synthesis of dichloroiodomethane involves the reaction
of chloroform with sodium iodide.[1] The following is a representative protocol.

Materials:

Chloroform (CHCIs)

Sodium iodide (Nal)

Acetone (anhydrous)

Round-bottom flask
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» Reflux condenser

e Heating mantle

e Separatory funnel

e Dichloromethane (for extraction)
e Anhydrous magnesium sulfate

e Rotary evaporator

Procedure:

 In a round-bottom flask equipped with a reflux condenser, dissolve sodium iodide in
anhydrous acetone.

o Add chloroform to the flask. The molar ratio of sodium iodide to chloroform should be
approximately 1.5:1.

» Heat the mixture to reflux and maintain for 24-48 hours. The reaction progress can be
monitored by gas chromatography.

 After cooling to room temperature, pour the reaction mixture into a separatory funnel
containing deionized water.

o Extract the aqueous layer three times with dichloromethane.

o Combine the organic extracts and wash with a 5% aqueous solution of sodium thiosulfate to
remove any remaining iodine, followed by a wash with brine.

» Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent
using a rotary evaporator.

e The crude product can be purified by fractional distillation under reduced pressure to yield
pure dichloroiodomethane.

Analytical Determination by GC-MS
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The quantification of trace levels of dichloroiodomethane in environmental or biological

samples is typically performed using gas chromatography-mass spectrometry (GC-MS), often

coupled with a sample preparation technique like solid-phase microextraction (SPME).[3][4]

Instrumentation and Consumables:

Gas chromatograph with a mass selective detector (GC-MS)

SPME autosampler and fibers (e.g., polydimethylsiloxane/divinylbenzene)
Capillary GC column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 um)

Helium carrier gas (ultra-high purity)

Headspace vials with septa

GC-MS Parameters (Representative):

Injector Temperature: 250 °C
Injection Mode: Splitless

Oven Program: Initial temperature of 40 °C, hold for 2 minutes, ramp to 200 °C at 10 °C/min,
hold for 5 minutes.

Carrier Gas Flow: 1.0 mL/min (constant flow)

MS Transfer Line Temperature: 280 °C

MS lon Source Temperature: 230 °C

MS Quadrupole Temperature: 150 °C

lonization Mode: Electron lonization (El) at 70 eV

Scan Mode: Selected lon Monitoring (SIM) or Full Scan (m/z 40-300)

SIM lons for Dichloroiodomethane: m/z 83, 85, 175, 210 (quantification ion in bold)
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Sample Preparation and Analysis Workflow:
o Collect the aqueous sample (e.g., drinking water) in a headspace vial.

e Add a known amount of an internal standard (e.g., deuterated dichloroiodomethane) and a
salting-out agent (e.g., sodium chloride).

o Seal the vial and place it in the autosampler tray.

 Incubate the sample at a controlled temperature (e.g., 60 °C) with agitation to facilitate the
partitioning of analytes into the headspace.

o Expose the SPME fiber to the headspace for a defined period to adsorb the analytes.

e Retract the fiber and inject it into the GC inlet for thermal desorption of the analytes onto the
column.

e Initiate the GC-MS analysis.

e Quantify the concentration of dichloroiodomethane by comparing the peak area of the
analyte to that of the internal standard against a calibration curve.
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Analytical Workflow for Dichloroiodomethane Determination by SPME-GC-MS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Dichloroiodomethane: A Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
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synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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